2-[(4-Chlorophenyl)carbonyl]-3,6-difluorobenzoic acid

• Molecular Formula: C14H7ClF2O3
• Molecular Weight: 296.65 g/mol
• IUPAC Name: 2-(4-chlorobenzoyl)-3,6-difluorobenzoic acid
• InChI: InChI=1S/C14H7ClF2O3/c15-8-3-1-7(2-4-8)13(18)11-9(16)5-6-10(17)12(11)14(19)20/h1-6H,(H,19,20)
• InChI Key: APKFLIHBLPLUTR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(C=CC(=C2C(=O)O)F)F)Cl

Description

2-[(4-Chlorophenyl)carbonyl]-3,6-difluorobenzoic acid is a useful research compound. Its molecular formula is C14H7ClF2O3 and its molecular weight is 296.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,6-difluorophthalic anhydride (3.0 g, 16.00 mmol) in 1,1,2,2-tetrachloroethane (30 mL) chlorobenzene (2.0 mL, 18.00 mmol) was added followed by the addition of aluminum chloride (4.40 g, 33.00 mmol). The reaction mixture was stirred at room temperature for 120 minutes followed by the stirring at 60° C. for an additional 90 minutes. It was cooled to room temperature, poured into ice water (300 mL) and diluted with 1M aqueous hydrochloric acid. The aqueous slurry was extracted with ethyl acetate (300 mL) and the organic layer was washed with water (70 mL), brine (70 mL) and dried over anhydrous sodium sulfate. Filtration and concentration resulted in a crude product, which was crystallized from ethyl acetate by the addition of hexane. The product was collected by filtration and dried in vacuo to give 2-[(4-chlorophenyl)carbonyl]-3,6-difluorobenzoic acid (3.52 g, 73% yield). 1HMR (400 MHz, CD3OD): 7.77 (s, 1H), 7.75 (s, 1H), 7.53 (s, 1H), 7.51 (s, 1H), 7.53-7.34 (m, 2H). MS (EI) for C14H7ClF2O3: 281 (M−H2O).